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Compound of Interest

Compound Name: 3,4-(Methylenedioxy)aniline

Cat. No.: B081397

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information on the physicochemical properties of 3,4-
(Methylenedioxy)aniline, a compound of interest in pharmaceutical and chemical synthesis.

Physicochemical Data

The fundamental molecular properties of 3,4-(Methylenedioxy)aniline have been determined
and are summarized below. This data is essential for experimental design, reaction
stoichiometry, and analytical characterization.

Property Value

Molecular Formula C7H7NO2[1][2][3]1[4][5]
Molecular Weight 137.14 g/mol [1][2][3][4][5]
Melting Point 39-41 °C[1][2][6]

Boiling Point 144 °C at 16 mmHg[1][2][6]
CAS Number 14268-66-7[1][2][3]

Logical Relationship of Core Properties
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The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular identifiers.

3,4-(Methylenedioxy)aniline

Molecular Formula
C7H7NO2

Molecular Weight
137.14 g/mol

Click to download full resolution via product page
Caption: Core molecular properties of 3,4-(Methylenedioxy)aniline.

Experimental Protocols

While a comprehensive compilation of all experimental protocols involving 3,4-
(Methylenedioxy)aniline is beyond the scope of this guide, a representative synthetic method
is described.

Synthesis of 3,4-(Methylenedioxy)aniline via Amination
One documented method involves the amination of 5-bromobenzo[d][1][3]dioxole.[6]

» Materials: 5-bromobenzo[d][1][3]dioxole, Copper(l) iodide (Cul), N,N'-
Dimethylethylenediamine (DMEDA), Ammonium hydroxide (NH4OH, 27% NHs in H20),
Dimethyl sulfoxide (DMSO), Ethyl acetate (EtOAc), Saturated aqueous Sodium Sulfate
(Na2S0a4), Magnesium Sulfate (MgSOa).

e Procedure:

o A 10mL sealed tube is charged with 5-bromobenzo[d][1][3]dioxole (1 mmol), Cul (19 mg,
0.1 mmol), and DMEDA (13 mg/16puL, 0.15 mmol) in NH4OH (1.5 mL) and DMSO (0.5
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mL).
o The tube is flushed with Argon gas before being sealed.
o The solution is stirred at 110-130°C for a specified time.
o After cooling to room temperature, a saturated agueous Na2SOa solution (5 mL) is added.
o The resulting solution is extracted three times with EtOAc (20 mL portions).
o The combined organic layers are dried over MgSOa, filtered, and concentrated.

o The residue is purified by flash column chromatography to yield 3,4-
(Methylenedioxy)aniline.[6]

Purification

The compound can be purified by crystallization from petroleum ether or by vacuum distillation.

[6]

Applications in Synthesis

3,4-(Methylenedioxy)aniline serves as a valuable precursor in organic synthesis. It is utilized
in the synthesis of y-glutamylanilides and undergoes N-alkylation with cyclic secondary
alkylamines in the presence of a Shvo catalyst to produce N-arylpyrrolidines.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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